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Compound of Interest

Compound Name:
3-Fluoro-4-(quinolin-4-

yloxy)aniline

CAS No.: 1308641-96-4

Cat. No.: B1463705

Get Quote

As a Senior Application Scientist, it is understood that the vanguard of drug discovery and

chemical synthesis often involves novel molecules for which comprehensive safety data is not

yet established. This is the case for 3-Fluoro-4-(quinolin-4-yloxy)aniline, a compound of

interest for its potential applications in medicinal chemistry, likely as a scaffold in kinase

inhibitor development or other targeted therapies. The absence of a formal Safety Data Sheet

(SDS) necessitates a proactive, science-driven approach to hazard assessment. This guide is

structured to provide a comprehensive safety profile based on the well-documented hazards of

its constituent chemical functionalities: an aromatic amine, a quinoline ring, and a

fluoroaromatic system. By deconstructing the molecule into these known hazard-bearing

components, we can construct a robust and cautionary framework for its safe handling,

storage, and disposal.

Chemical Identification and Physicochemical
Properties
This section outlines the fundamental identifiers for 3-Fluoro-4-(quinolin-4-yloxy)aniline and

its predicted physicochemical properties based on its structural analogues.
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Identifier Value

Chemical Name 3-Fluoro-4-(quinolin-4-yloxy)aniline

Synonyms 4-(4-Amino-2-fluorophenoxy)quinoline

CAS Number 1308641-96-4[1]

Molecular Formula C₁₅H₁₁FN₂O

Molecular Weight 254.26 g/mol

Predicted Physical State Solid, powder

Predicted Melting Point

Not available. Similar compounds like 3-fluoro-

4-morpholinoaniline have a melting point of 121-

123 °C.[2]

Predicted Boiling Point
Not available. Likely to decompose at high

temperatures.

Solubility

Expected to be poorly soluble in water, with

some solubility in organic solvents like DMSO

and DMF.

Hazard Identification: A Synthesis of Component
Toxicology
The hazard profile of 3-Fluoro-4-(quinolin-4-yloxy)aniline is predicted based on the known

toxicities of aromatic amines, quinoline derivatives, and fluoroaromatic compounds.

GHS Hazard Classification (Predicted):

Acute Toxicity, Oral: Category 3 - Toxic if swallowed.

Acute Toxicity, Dermal: Category 3 - Toxic in contact with skin.

Acute Toxicity, Inhalation: Category 3 - Toxic if inhaled.

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.
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Serious Eye Damage/Eye Irritation: Category 2A - Causes serious eye irritation.

Germ Cell Mutagenicity: Category 2 - Suspected of causing genetic defects.

Carcinogenicity: Category 1B - May cause cancer.[3][4][5][6]

Specific Target Organ Toxicity (Repeated Exposure): Category 2 - May cause damage to

organs through prolonged or repeated exposure.

Hazardous to the Aquatic Environment, Long-term Hazard: Category 2 - Toxic to aquatic life

with long lasting effects.[5][6]

Pictograms:

Signal Word: Danger

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[7][8]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H341: Suspected of causing genetic defects.[5][6]

H350: May cause cancer.[5][6]

H373: May cause damage to organs through prolonged or repeated exposure.[7][8]

H411: Toxic to aquatic life with long lasting effects.[5][6]

Precautionary Statements:

P201: Obtain special instructions before use.[5][6]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[8]

P273: Avoid release to the environment.[5][6]
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P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[6]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

P308 + P313: IF exposed or concerned: Get medical advice/attention.[5]

P405: Store locked up.[8]

P501: Dispose of contents/container to an approved waste disposal plant.[9]

Causality of Hazards:

Aromatic Amine Moiety: Aromatic amines are a well-documented class of compounds with

significant health risks. Many are known to be potent carcinogens and mutagens, with the

primary target organ often being the urinary bladder.[3][10] They are readily absorbed

through the skin and can also pose respiratory and cardiovascular risks.[11] The aniline

substructure in the target molecule is the basis for predicting carcinogenicity and

mutagenicity.

Quinoline Moiety: Quinoline itself is classified as harmful if swallowed or in contact with skin,

causes skin and eye irritation, and is suspected of causing genetic defects and cancer.[5][6]

It is also toxic to aquatic life.[5] These hazards are directly attributable to the quinoline ring

system within 3-Fluoro-4-(quinolin-4-yloxy)aniline.

Fluoroaromatic Moiety: The presence of a fluorine atom on the aromatic ring can influence

the metabolic fate of the molecule. While the C-F bond is generally strong, metabolic

defluorination can occur, potentially leading to the formation of toxic metabolites.[12] Some

fluorinated organic compounds can be metabolized to fluoroacetate, a potent inhibitor of the
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citric acid cycle.[13][14] While this specific metabolic pathway is not confirmed for this

molecule, it represents a potential toxicological mechanism to be aware of.

First-Aid Measures: Immediate and Informed
Response
Immediate and appropriate first-aid is crucial in the event of exposure.

Exposure Route First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Immediately

call a POISON CENTER or doctor/physician. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water. Immediately call a

POISON CENTER or doctor/physician.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[6]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Immediately call a POISON CENTER or

doctor/physician.[6]

Most Important Symptoms and Effects:

Acute: Irritation to the skin, eyes, and respiratory tract. May cause headache, nausea,

vomiting, and dizziness.[15]

Delayed: Potential for methemoglobinemia, liver damage, and carcinogenic effects.
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Fire-Fighting Measures and Accidental Release
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards Arising from the Chemical: Hazardous combustion products may include

carbon oxides, nitrogen oxides (NOx), hydrogen fluoride, and hydrogen chloride gas.[7]

Containers may explode in a fire.[15]

Special Protective Equipment for Fire-fighters: Wear self-contained breathing apparatus

(SCBA) and full protective clothing.[6]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment (PPE) as described

in Section 5. Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid dust

formation.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[5][9]

Methods for Cleaning Up: Sweep up and shovel. Place in a suitable, closed container for

disposal. Avoid creating dust.[7]

Handling, Storage, and Exposure Controls
Workflow for Safe Handling:
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE:
- Nitrile gloves

- Lab coat
- Safety glasses with side shields

- Face shield (if splash risk)

Work in a certified chemical fume hood.

Weigh solid in a contained manner
(e.g., weigh boat in fume hood).

Dissolve in solvent with gentle agitation.

Use appropriate tools for transfer
(e.g., spatula, powder funnel).

Decontaminate surfaces with an appropriate solvent.

Dispose of waste in a labeled hazardous waste container.

Remove and dispose of PPE correctly.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: A typical workflow for the safe handling of 3-Fluoro-4-(quinolin-4-yloxy)aniline.
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Exposure Controls:

Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Use chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.[16]

Store locked up.[5][8]

Stability and Reactivity
Reactivity: No specific data available.

Chemical Stability: Stable under recommended storage conditions.[16]

Possibility of Hazardous Reactions: No specific data available.

Conditions to Avoid: Heat, light, and moisture.

Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, acid anhydrides,

chloroformates.[7][16]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides (NOx), hydrogen fluoride, and hydrogen chloride gas.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.chemsrc.com/en/cas/367-21-5_1189767.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Quinoline_0594_3.0.pdf
https://www.echemi.com/sds/3-chloro-4-fluoroaniline-pid_Seven21181.html
https://www.chemsrc.com/en/cas/367-21-5_1189767.html
https://www.cdhfinechemical.com/images/product/msds/37_1656958969_3-Chloro-4-FluoroAniline-CASNO-367-21-5-MSDS.pdf
https://www.chemsrc.com/en/cas/367-21-5_1189767.html
https://www.cdhfinechemical.com/images/product/msds/37_1656958969_3-Chloro-4-FluoroAniline-CASNO-367-21-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information: A Data-Driven
Assessment
As no specific toxicological studies have been performed on 3-Fluoro-4-(quinolin-4-
yloxy)aniline, the following is a summary of the expected toxicological effects based on its

structural components.

Toxicological Endpoint Predicted Effect Basis for Prediction

Acute Toxicity
Toxic by oral, dermal, and

inhalation routes.

Based on data for 3-chloro-4-

fluoroaniline and quinoline.[6]

[7]

Skin Corrosion/Irritation Causes skin irritation.
Based on data for quinoline.[5]

[6]

Serious Eye Damage/Irritation Causes serious eye irritation.
Based on data for quinoline.[5]

[6]

Respiratory or Skin

Sensitization
No data available.

Germ Cell Mutagenicity
Suspected of causing genetic

defects.

Based on data for quinoline.[5]

[6]

Carcinogenicity May cause cancer.

Aromatic amines are a class of

compounds known for their

carcinogenicity.[3][4][10]

Quinoline is also classified as

a potential carcinogen.[5][6]

Reproductive Toxicity No data available.

STOT-Single Exposure
May cause respiratory

irritation.

Based on data for similar

anilines.

STOT-Repeated Exposure

May cause damage to organs

through prolonged or repeated

exposure.

Based on data for 3-chloro-4-

fluoroaniline.[7][8]

Aspiration Hazard Not applicable (solid).
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Ecological Information
Toxicity to Aquatic Life: Predicted to be toxic to aquatic life with long-lasting effects.[5][6]

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. The material should be treated as hazardous waste. Do not allow it to enter the

sewage system.

Transport Information
Based on the predicted GHS classification, the following transport information is likely

applicable:

UN Number: To be determined, but likely in the class for toxic solids.

UN Proper Shipping Name: Toxic solid, organic, n.o.s. (3-Fluoro-4-(quinolin-4-
yloxy)aniline)

Transport Hazard Class(es): 6.1 (Toxic)

Packing Group: III

Regulatory Information
This compound may be subject to various national and international regulations governing

research chemicals and potentially hazardous substances. It is the responsibility of the user to

ensure compliance with all applicable regulations.

Conclusion: A Commitment to Safety in Research
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This technical guide provides a comprehensive, albeit predictive, safety profile for 3-Fluoro-4-
(quinolin-4-yloxy)aniline. The core principle of this guide is the deconstruction of the molecule

into its known hazardous moieties and the synthesis of their well-documented toxicological

profiles. This approach provides a robust framework for risk assessment and the

implementation of appropriate safety measures. As with any novel compound, it is imperative to

handle 3-Fluoro-4-(quinolin-4-yloxy)aniline with the utmost care, assuming it to be

hazardous until empirical data proves otherwise. This commitment to safety is paramount in the

pursuit of scientific advancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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